Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate
Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate
Brand Name:
Vulcanchem
CAS No.:
16883-83-3
VCID:
VC0042430
InChI:
InChI=1S/C27H34O6/c1-18(2)23(27(5,6)17-32-24(28)19(3)4)33-26(30)22-15-11-10-14-21(22)25(29)31-16-20-12-8-7-9-13-20/h7-15,18-19,23H,16-17H2,1-6H3
SMILES:
CC(C)C(C(C)(C)COC(=O)C(C)C)OC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2
Molecular Formula:
C27H34O6
Molecular Weight:
454.6 g/mol
Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate
CAS No.: 16883-83-3
Reference Standards
VCID: VC0042430
Molecular Formula: C27H34O6
Molecular Weight: 454.6 g/mol
| CAS No. | 16883-83-3 |
|---|---|
| Product Name | Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate |
| Molecular Formula | C27H34O6 |
| Molecular Weight | 454.6 g/mol |
| IUPAC Name | 1-O-benzyl 2-O-[2,2,4-trimethyl-1-(2-methylpropanoyloxy)pentan-3-yl] benzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C27H34O6/c1-18(2)23(27(5,6)17-32-24(28)19(3)4)33-26(30)22-15-11-10-14-21(22)25(29)31-16-20-12-8-7-9-13-20/h7-15,18-19,23H,16-17H2,1-6H3 |
| Standard InChIKey | HPZSSCRWFLKGOG-UHFFFAOYSA-N |
| SMILES | CC(C)C(C(C)(C)COC(=O)C(C)C)OC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CC(C)C(C(C)(C)COC(=O)C(C)C)OC(=O)C1=CC=CC=C1C(=O)OCC2=CC=CC=C2 |
| Physical Description | Liquid |
| Synonyms | 1,2-Benzenedicarboxylic Acid 2,2-Dimethyl-1-(1-methylethyl)-3-(2-methyl-1-oxopropoxy)propyl phenylmethyl Ester; Benzyl 3-Hydroxy-1-isopropyl-2,2-dimethylpropyl Ester Isobutyrate Phthalic Acid; Isobutyric Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester Ben |
| PubChem Compound | 28124 |
| Last Modified | Nov 11 2021 |
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